Cas no 2654-28-6 (1H-Imidazole, 1-hydroxy-2,4,5-trimethyl-, 3-oxide)

• Product Name: 1H-Imidazole, 1-hydroxy-2,4,5-trimethyl-, 3-oxide
• CAS No: 2654-28-6
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 1427725
• PubChem ID: 4101372
• Update Time: 2025-04-20

1H-Imidazole, 1-hydroxy-2,4,5-trimethyl-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-hydroxy-2,4,5-trimethyl-, 3-oxide
• 1-hydroxy-2,4,5-trimethyl-3-oxidoimidazol-3-ium
• AKOS006271416
• DTXSID40399324
• 1-hydroxy-2,4,5-trimethylimidazole 3-oxide
• 2654-28-6

• Inchi： 1S/C6H10N2O2/c1-4-5(2)8(10)6(3)7(4)9/h9H,1-3H3
• InChI Key： NEZFAHNOVRRNHD-UHFFFAOYSA-N
• SMILES： ON1C(C)=[N+](C(C)=C1C)[O-]

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 52.1